Cas no 1097306-75-6 (Ethyl 5-bromooxazole-4-carboxylate)
1097306-75-6 structure
Product Name:Ethyl 5-bromooxazole-4-carboxylate
CAS No:1097306-75-6
MF:C6H6BrNO3
MW:220.02074098587
CID:4679913
PubChem ID:54357831
Update Time:2024-11-06
Ethyl 5-bromooxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromooxazole-4-carboxylate
- 4-Oxazolecarboxylic acid, 5-bromo-, ethyl ester
- 5-Bromo-oxazole-4-carboxylic acid ethyl ester
- AT24610
- Ethyl5-bromooxazole-4-carboxylate
- 1097306-75-6
- SCHEMBL3724425
- EN300-395275
- ethyl 5-bromo-1,3-oxazole-4-carboxylate
-
- Inchi: 1S/C6H6BrNO3/c1-2-10-6(9)4-5(7)11-3-8-4/h3H,2H2,1H3
- InChI Key: UKJJUZSQTWPSCC-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)N=CO1
Computed Properties
- Exact Mass: 218.95311g/mol
- Monoisotopic Mass: 218.95311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 1.9
Ethyl 5-bromooxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A370262-100mg |
Ethyl 5-bromooxazole-4-carboxylate |
1097306-75-6 | 95% | 100mg |
$446.0 | 2025-02-24 | |
| Enamine | EN300-395275-0.05g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 0.05g |
$252.0 | 2023-05-25 | |
| Enamine | EN300-395275-0.1g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 0.1g |
$376.0 | 2023-05-25 | |
| Enamine | EN300-395275-0.25g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 0.25g |
$538.0 | 2023-05-25 | |
| Enamine | EN300-395275-0.5g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 0.5g |
$847.0 | 2023-05-25 | |
| Enamine | EN300-395275-1.0g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 1g |
$1086.0 | 2023-05-25 | |
| Enamine | EN300-395275-2.5g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 2.5g |
$2127.0 | 2023-05-25 | |
| Enamine | EN300-395275-5.0g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 5g |
$3147.0 | 2023-05-25 | |
| Enamine | EN300-395275-10.0g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 10g |
$4667.0 | 2023-05-25 | |
| Aaron | AR021RKQ-50mg |
ETHYL 5-BROMOOXAZOLE-4-CARBOXYLATE |
1097306-75-6 | 95% | 50mg |
$372.00 | 2025-03-11 |
Ethyl 5-bromooxazole-4-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1097306-75-6)Ethyl 5-bromooxazole-4-carboxylate
Order Number:A935209
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:17
Price ($):192.0
Email:sales@amadischem.com
Ethyl 5-bromooxazole-4-carboxylate Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1097306-75-6)Ethyl 5-bromooxazole-4-carboxylate
Purity:99%
Quantity:100mg
Price ($):192.0